Ethyl 4-chloro-6,8-difluoro-1,4-dihydroquinoline-3-carboxylate
Overview
Description
Ethyl 4-chloro-6,8-difluoro-1,4-dihydroquinoline-3-carboxylate, also known as CDC-25 inhibitor II, is a synthetic organic compound that has been widely used in scientific research. This compound belongs to the class of quinoline derivatives and has been shown to have potential therapeutic applications in cancer treatment.
Mechanism of Action
The mechanism of action of Ethyl 4-chloro-6,8-difluoro-1,4-dihydroquinoline-3-carboxylate involves the inhibition of this compound phosphatase. This enzyme plays a critical role in regulating the cell cycle by dephosphorylating cyclin-dependent kinases (CDKs). Inhibition of this compound phosphatase leads to the accumulation of phosphorylated CDKs, which in turn leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 4-chloro-6,8-difluoro-1,4-dihydroquinoline-3-carboxylate in lab experiments include its high potency and specificity for this compound phosphatase inhibition. It has also been shown to have low toxicity and is relatively easy to synthesize. However, its limitations include its poor solubility in aqueous solutions and its potential for off-target effects.
Future Directions
There are several future directions for the research and development of Ethyl 4-chloro-6,8-difluoro-1,4-dihydroquinoline-3-carboxylate. One potential direction is the development of more potent and selective this compound phosphatase inhibitors. Another direction is the investigation of the compound's potential therapeutic applications in other diseases, such as inflammatory disorders and neurodegenerative diseases. Additionally, the development of novel drug delivery systems could improve the compound's solubility and bioavailability.
Scientific Research Applications
Ethyl 4-chloro-6,8-difluoro-1,4-dihydroquinoline-3-carboxylate has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of this compound phosphatase, which is a key enzyme involved in cell cycle regulation. Inhibition of this enzyme leads to cell cycle arrest and apoptosis, which can be beneficial in the treatment of cancer.
properties
IUPAC Name |
ethyl 4-chloro-6,8-difluoro-1,4-dihydroquinoline-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClF2NO2/c1-2-18-12(17)8-5-16-11-7(10(8)13)3-6(14)4-9(11)15/h3-5,10,16H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHOBOAZZQJLRCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC2=C(C1Cl)C=C(C=C2F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClF2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901176560 |
Source
|
| Record name | Ethyl 4-chloro-6,8-difluoro-1,4-dihydro-3-quinolinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901176560 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
218457-54-6 |
Source
|
| Record name | Ethyl 4-chloro-6,8-difluoro-1,4-dihydro-3-quinolinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=218457-54-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-chloro-6,8-difluoro-1,4-dihydro-3-quinolinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901176560 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-methyl-11H-benzo[a]carbazole](/img/structure/B3040507.png)
![Oxazolo[4,5-B]pyridine-2-thiol](/img/structure/B3040518.png)
![Bis[4-(trifluoromethyl)phenyl]methanone](/img/structure/B3040521.png)
